(6E,9E,28E,31E)-heptatriaconta-6,9,28,31-tetraen-19-ol

• Molecular Formula: C37H68O
• Molecular Weight: 528.9 g/mol
• IUPAC Name: (6E,9E,28E,31E)-heptatriaconta-6,9,28,31-tetraen-19-ol
• InChI: InChI=1S/C37H68O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37(38)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37-38H,3-10,15-16,21-36H2,1-2H3/b13-11+,14-12+,19-17+,20-18+
• InChI Key: MXYDYSQZZPJVJD-WVZYQCMWSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/CCCCCCCCC(O)CCCCCCCC/C=C/C/C=C/CCCCC
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCCC(CCCCCCCCC=CCC=CCCCCC)O

Description

(6E,9E,28E,31E)-heptatriaconta-6,9,28,31-tetraen-19-ol is a complex organic compound characterized by its long carbon chain and multiple double bonds. This compound is notable for its unique structure, which includes four conjugated double bonds and a hydroxyl group at the 19th carbon position. The specific configuration of the double bonds is denoted by the (6E,9E,28E,31E) nomenclature, indicating the trans configuration at these positions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6E,9E,28E,31E)-heptatriaconta-6,9,28,31-tetraen-19-ol typically involves multi-step organic synthesis techniques. One common approach is the Wittig reaction, which is used to form the conjugated double bonds. The hydroxyl group can be introduced through hydroboration-oxidation of an alkyne precursor. The reaction conditions often require the use of strong bases, such as sodium hydride, and solvents like tetrahydrofuran (THF).

Industrial Production Methods: Industrial production of this compound may involve the use of continuous flow reactors to ensure precise control over reaction conditions and to maximize yield. Catalysts such as palladium on carbon (Pd/C) may be employed to facilitate hydrogenation steps, while purification is typically achieved through column chromatography or recrystall